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Abstract

This technical guide provides a comprehensive overview of the core physical properties of 1,3-
Dibromobutane (CAS No. 107-80-2). The document is intended for researchers, scientists,
and professionals in drug development who may utilize this compound as a chemical
intermediate or building block in organic synthesis.[1][2] All quantitative data are summarized in
structured tables for ease of reference. Furthermore, detailed experimental protocols for the
determination of these physical properties are provided, alongside a visualization of a key
chemical transformation of 1,3-Dibromobutane.

Introduction

1,3-Dibromobutane is a haloalkane with the chemical formula CaHsBr2.[1] It is a colorless
liquid at room temperature, sometimes with a slight yellow tint due to impurities, and possesses
a characteristic heavy bromine odor.[3] The strategic placement of two bromine atoms on the
butane backbone makes it a versatile intermediate in organic synthesis, particularly in the
formation of cyclic compounds and other more complex molecules relevant to the
pharmaceutical and agrochemical industries.[1][3] An understanding of its physical properties is
crucial for its effective use, storage, and handling in a laboratory setting.

Physical Properties
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The key physical properties of 1,3-Dibromobutane are summarized in the table below. These
values have been compiled from various chemical suppliers and databases.

Property Value

Molecular Formula CaHsBr2

Molecular Weight 215.91 g/mol [4][5][6]

Appearance Clear, colorless liquid[3][7][8]

Odor Strong, characteristic bromine odor[1][3]
Density 1.8 g/mL at 25 °C[2][4][9][10][11]

Boiling Point 175 °C[2][4][5][9][11][12]

Melting Point Approximately -25.98 °C to -30 °C[1][9]
Refractive Index (n20/D) 1.5080[2][4][9][10][11]

Insoluble in water; soluble in organic solvents

Solubility such as hexane, diethyl ether, and toluene.[1][3]

[9]

Vapor Pressure 1.65 mmHg at 25 °C[9]

Experimental Protocols

The following are detailed methodologies for the experimental determination of the key physical
properties of liquid organic compounds like 1,3-Dibromobutane.

Determination of Density

The density of a liquid can be determined using a pycnometer or a volumetric flask.[13]

o Apparatus: Analytical balance, pycnometer or volumetric flask (e.g., 10 mL), thermometer,
and a constant temperature water bath.

e Procedure:
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o Thoroughly clean and dry the pycnometer and weigh it accurately on an analytical balance
(ma).

o Fill the pycnometer with distilled water and place it in a constant temperature water bath
until it reaches thermal equilibrium (e.g., 25 °C).

o Adjust the water level to the calibration mark, ensuring there are no air bubbles. Dry the
outside of the pycnometer and weigh it (mz2).

o Empty the pycnometer, dry it completely, and fill it with 1,3-Dibromobutane.
o Repeat the thermal equilibration, volume adjustment, and drying steps as with water.

o Weigh the pycnometer filled with the sample (ms).

e Calculation:

[¢]

Mass of water = mz2 - ma

o

Volume of pycnometer = (Mass of water) / (Density of water at the experimental
temperature)

[¢]

Mass of sample = ms - mz1

[e]

Density of sample = (Mass of sample) / (Volume of pycnometer)

Determination of Boiling Point

The boiling point can be determined by simple distillation or using the Thiele tube method for
smaller sample sizes.[14]

o Apparatus: Thiele tube, thermometer, small test tube, capillary tube (sealed at one end),
heating source (e.g., Bunsen burner or oil bath), and sample of 1,3-Dibromobutane.

e Procedure:
o Place a small amount of 1,3-Dibromobutane into the small test tube.

o Invert the sealed capillary tube and place it into the test tube with the sample.
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o Attach the test tube to the thermometer and place the assembly in the Thiele tube
containing heating oil.

o Gently heat the side arm of the Thiele tube.

o As the temperature rises, a stream of bubbles will emerge from the open end of the
capillary tube.

o The boiling point is the temperature at which a rapid and continuous stream of bubbles is
observed.[8]

o Alternatively, the boiling point can be recorded as the temperature at which the liquid
begins to enter the capillary tube upon cooling.[15]

Determination of Refractive Index

The refractive index is measured using a refractometer, typically an Abbé refractometer.[12][16]

o Apparatus: Abbé refractometer, constant temperature water bath, dropper, and sample of
1,3-Dibromobutane.

e Procedure:

[¢]

Ensure the prism of the refractometer is clean and dry.

o Calibrate the instrument using a standard sample with a known refractive index (e.g.,
distilled water).

o Place a few drops of 1,3-Dibromobutane onto the prism.

o Close the prism and allow the sample to reach the desired temperature (e.g., 20 °C) by
circulating water from the constant temperature bath.

o Adjust the light source and focus the eyepiece to observe the borderline between the light
and dark fields.

o Align the borderline with the crosshairs in the eyepiece.
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o Read the refractive index value from the scale.

Determination of Solubility

A qualitative assessment of solubility can be performed by simple mixing.

o Apparatus: Test tubes, vortex mixer (optional), droppers, and a selection of solvents (e.g.,
water, hexane, diethyl ether, toluene).

e Procedure:

[¢]

Place a small amount (e.g., 0.1 mL) of 1,3-Dibromobutane into a test tube.

[¢]

Add a small volume (e.g., 1 mL) of the chosen solvent.

[e]

Agitate the mixture vigorously (e.g., by shaking or using a vortex mixer).

o

Observe whether the 1,3-Dibromobutane dissolves completely to form a homogeneous
solution or if two distinct layers remain.

o

Record the observation as soluble, partially soluble, or insoluble.

Chemical Reactivity and Visualization

1,3-Dibromobutane is a useful reagent in organic synthesis, particularly for the formation of
cyclic structures. One notable reaction is its cyclization to form methylcyclopropane when
heated with zinc dust.[3][7] This reaction proceeds through the formation of an organozinc
intermediate, followed by an intramolecular nucleophilic substitution.

Below is a DOT script and the resulting diagram illustrating the reaction pathway for the
formation of methylcyclopropane from 1,3-Dibromobutane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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